isorupestonic acid
isorupestonic acid
Brand Name:
Vulcanchem
CAS No.:
139953-21-2
VCID:
VC0163986
InChI:
InChI=1S/C14H18O3/c1-8-3-4-10(9(2)14(16)17)5-11-6-12(15)7-13(8)11/h6,8,10,13H,2-5,7H2,1H3,(H,16,17)/t8-,10+,13+/m0/s1
SMILES:
CC1CCC(CC2=CC(=O)CC12)C(=C)C(=O)O
Molecular Formula:
C14H18O3
Molecular Weight:
234.29 g/mol
isorupestonic acid
CAS No.: 139953-21-2
Main Products
VCID: VC0163986
Molecular Formula: C14H18O3
Molecular Weight: 234.29 g/mol
| CAS No. | 139953-21-2 |
|---|---|
| Product Name | isorupestonic acid |
| Molecular Formula | C14H18O3 |
| Molecular Weight | 234.29 g/mol |
| IUPAC Name | 2-[(5R,8S,8aR)-8-methyl-2-oxo-4,5,6,7,8,8a-hexahydro-1H-azulen-5-yl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C14H18O3/c1-8-3-4-10(9(2)14(16)17)5-11-6-12(15)7-13(8)11/h6,8,10,13H,2-5,7H2,1H3,(H,16,17)/t8-,10+,13+/m0/s1 |
| Standard InChIKey | DQHZYBAJZKMYQB-IYYTYJHQSA-N |
| Isomeric SMILES | C[C@H]1CC[C@H](CC2=CC(=O)C[C@H]12)C(=C)C(=O)O |
| SMILES | CC1CCC(CC2=CC(=O)CC12)C(=C)C(=O)O |
| Canonical SMILES | CC1CCC(CC2=CC(=O)CC12)C(=C)C(=O)O |
| Synonyms | isorupestonic acid |
| PubChem Compound | 132264 |
| Last Modified | Nov 11 2021 |
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